Cas no 21911-69-3 (N-(4-methylphenyl)glycine)

• Product Name: N-(4-methylphenyl)glycine
• CAS No: 21911-69-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 277995
• PubChem ID: 242236
• Update Time: 2025-05-21

N-(4-methylphenyl)glycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(4-methylphenyl)-
• [(3-Methylphenyl)amino]acetic acid
• [(4-Methylphenyl)amino]acetic acid
• N-(4-methylphenyl)glycine
• P-TOLYLAMINO-ACETIC ACID
• (4-CH3C6H4)2BCl
• (p-tolyl)2BCl
• (p-tolyl)-glycine
• 2-(p-methylanilino)acetic acid
• Borane,chlorobis(4-methylphenyl)
• Chlor-di-p-tolyl-bor
• Di-p-tolyl-borchlorid
• N-(p-methylphenyl)glycine
• N-(p-tolyl)glycine
• p-methylanilino-acetic acid
• 2-(p-toluidino)acetic acid
• p-methylphenylglycine
• CS-0197842
• 21911-69-3
• CL8805
• IDI1_007727
• 2-(4-TOLUIDINO)ACETIC ACID
• SCHEMBL498570
• p-Tolylamino-acetic acid (Ph(4-Me)-Gly-OH)
• NSC-50584
• NSC50584
• p-toluidinoacetic acid
• MFCD00995183
• 2-[(4-methylphenyl)amino]acetic acid
• CTFOHWIEFNJZHC-UHFFFAOYSA-N
• EN300-00158
• p-Tolylglycin
• DTXSID10944507
• Enamine_005140
• HMS1408J14
• 2-(p-Tolylamino)acetic acid
• (2-METHOXYETHOXYMETHYL)TRIETHYLAMMONIUMCHLORIDE
• AS-46108
• BB 0240672
• 4-methylphenylglycine
• 2-(4-methylanilino)acetic acid
• P-tolylglycine
• AKOS000101457
• ALBB-003987
• STK501057
• phenylglycine, p-methyl-
• BBL014128

• MDL： MFCD00995183
• Inchi： 1S/C9H11NO2/c1-7-2-4-8(5-3-7)10-6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key： CTFOHWIEFNJZHC-UHFFFAOYSA-N
• SMILES： OC(CNC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.56450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-methylphenyl)glycine

N-(4-methylphenyl)glycine (CAS No. 21911-69-3): A Comprehensive Overview

N-(4-methylphenyl)glycine (CAS No. 21911-69-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as p-tolylglycine, is a derivative of glycine where the hydrogen atom on the nitrogen is replaced by a 4-methylphenyl group. Its unique structural properties make it a valuable intermediate in synthetic chemistry and drug development.

The chemical formula of N-(4-methylphenyl)glycine is C₉H₁₁NO₂, and it typically appears as a white to off-white crystalline powder. Its molecular weight is 165.19 g/mol, and it exhibits moderate solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). The compound's melting point ranges between 180-185°C, making it stable under standard laboratory conditions.

One of the most notable applications of N-(4-methylphenyl)glycine is its role as a building block in peptide synthesis. Researchers frequently use it to introduce the p-tolyl moiety into larger molecules, which can enhance the bioavailability or stability of the final product. Additionally, this compound has been explored in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidants, aligning with current trends in personalized medicine and wellness supplements.

In recent years, the demand for N-(4-methylphenyl)glycine has surged due to its potential in green chemistry applications. As industries shift toward sustainable practices, this compound's compatibility with eco-friendly synthesis methods has made it a preferred choice for manufacturers. For instance, it can be synthesized using catalytic hydrogenation or enzymatic reactions, reducing the need for hazardous reagents.

The compound's versatility extends to the agrochemical sector, where it serves as a precursor for herbicides and plant growth regulators. With the global focus on food security and sustainable agriculture, N-(4-methylphenyl)glycine-based products are being studied for their ability to improve crop yields while minimizing environmental impact. This aligns with the growing consumer interest in organic farming and biodegradable agrochemicals.

From a commercial perspective, the market for N-(4-methylphenyl)glycine is expanding, particularly in regions like North America, Europe, and Asia-Pacific. Pharmaceutical companies and research institutions are the primary consumers, driven by the compound's utility in drug discovery and material science. Suppliers often highlight its high purity (≥98%) and compliance with Good Manufacturing Practices (GMP) to attract buyers.

For researchers working with N-(4-methylphenyl)glycine, proper handling and storage are essential. While the compound is not classified as hazardous, it should be stored in a cool, dry place away from direct sunlight. Standard laboratory safety protocols, including the use of gloves and goggles, are recommended during handling.

In summary, N-(4-methylphenyl)glycine (CAS No. 21911-69-3) is a multifaceted compound with broad applications in modern chemistry. Its role in pharmaceutical intermediates, sustainable agrochemicals, and green synthesis positions it as a key player in addressing contemporary scientific and industrial challenges. As research continues to uncover new uses for this molecule, its significance in both academic and commercial settings is expected to grow.